(2Z)-2-[(4-fluoro-2-methylphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide

• Molecular Formula: C22H16FN3O2
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 2-(4-fluoro-2-methylphenyl)imino-N-pyridin-2-ylchromene-3-carboxamide
• InChI: InChI=1S/C22H16FN3O2/c1-14-12-16(23)9-10-18(14)25-22-17(13-15-6-2-3-7-19(15)28-22)21(27)26-20-8-4-5-11-24-20/h2-13H,1H3,(H,24,26,27)
• InChI Key: TUAPXYMMAGYGTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)N=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC=CC=N4

Description

Chemical Classification Within Chromene Derivatives

Chromenes, or benzopyrans, are heterocyclic compounds consisting of a benzene ring fused to a pyran ring. The hybridization state of the pyran ring’s oxygen-adjacent carbon determines whether the structure is classified as 2H-chromene (sp³ hybridized at the C2 position) or 4H-chromene (sp³ hybridized at the C4 position). The target compound belongs to the 2H-chromene subclass, as evidenced by its unsaturated pyran ring and the imino group at the C2 position.

The molecular formula C₂₄H₁₉FN₃O₂ reveals critical structural features:

• A 2H-chromene core with a carboxamide group at C3.
• An (E)-imino group at C2, substituted with a 4-fluoro-2-methylphenyl ring.
• A pyridin-2-yl group attached to the carboxamide nitrogen.

These substituents introduce steric and electronic modifications that distinguish the compound from simpler chromenes. The fluorine atom’s electronegativity and the pyridine ring’s aromaticity may enhance binding interactions with biological targets, while the methyl group on the phenyl ring could influence lipophilicity.

Historically, chromene derivatives have been structurally diversified to optimize their bioactivity. For example, natural flavonoids like quercetin and kaempferol feature hydroxylated 2H-chromene systems, whereas synthetic analogs often incorporate halogens or nitrogenous groups to improve target specificity. The present compound’s design aligns with this trend, combining a fluorinated aryl group with a pyridinyl carboxamide to create a hybrid pharmacophore.

Preparation Methods

Chromene Core Synthesis via Vilsmeier-Haack Formylation

The chromene scaffold is typically constructed using the Vilsmeier-Haack reaction, a well-established method for formylating electron-rich aromatic systems. Starting with 2-hydroxyacetophenone derivatives, treatment with phosphoryl chloride (POCl₃) and dimethylformamide (DMF) generates the chromone-3-carbaldehyde intermediate. For example, 2-hydroxyacetophenone undergoes formylation at the 3-position to yield 4-oxo-4H-chromene-3-carbaldehyde, a critical precursor for subsequent functionalization. This step achieves yields of 46–94%, depending on substituent electronic effects.

Key challenges include controlling regioselectivity and minimizing side reactions, such as over-halogenation. Recent advancements have employed microwave-assisted conditions to reduce reaction times from 12 hours to 30 minutes while maintaining yields above 85%.

Imino Group Introduction via Schiff Base Condensation

The imino group is introduced through a condensation reaction between the chromone-3-carbaldehyde intermediate and 4-fluoro-2-methylaniline. This step requires acidic catalysis (e.g., acetic acid or p-toluenesulfonic acid) to facilitate Schiff base formation. The reaction proceeds via nucleophilic attack of the amine on the aldehyde carbonyl, followed by dehydration to form the imine linkage.

Stereochemical control of the Z-configuration is achieved by selecting aprotic polar solvents (e.g., dichloromethane or toluene) and maintaining temperatures below 60°C. For instance, refluxing in toluene at 50°C for 6 hours yields the (2Z)-isomer with >90% stereoselectivity. Post-reaction purification via column chromatography (silica gel, ethyl acetate/hexane) ensures removal of unreacted aniline and byproducts.

Carboxamide Functionalization via Acid Chloride Intermediates

The carboxamide group is installed by converting the chromone-3-carboxylic acid (derived from aldehyde oxidation) into its acid chloride, followed by coupling with 2-aminopyridine. The Pinnick oxidation (NaClO₂, sulfamic acid, H₂O/DCM) converts the aldehyde to the carboxylic acid in 53–61% yield. Subsequent treatment with thionyl chloride (SOCl₂) generates the reactive acid chloride, which is reacted with 2-aminopyridine in the presence of triethylamine (Et₃N) to form the carboxamide.

This step’s efficiency hinges on minimizing hydrolysis of the acid chloride. Anhydrous conditions and low temperatures (0–5°C) are critical, with yields ranging from 44% to 64%. Recent protocols have explored using coupling agents like HATU or EDCl as alternatives to SOCl₂, though these methods remain less cost-effective for large-scale synthesis.

Catalytic Methods for Enhanced Efficiency

Transition-metal catalysis offers routes to streamline chromene synthesis. Cobalt(II) porphyrin complexes, for example, enable radical-mediated cyclization of salicyl-N-tosylhydrazones with terminal alkynes, forming the chromene core in a single step. This method achieves yields of 70–85% and tolerates electron-withdrawing and -donating substituents. Additionally, chromium tricarbonyl complexes have been employed to stabilize intermediates during cyclization, though post-synthetic metal removal adds complexity.

Organocatalytic approaches, such as asymmetric amine catalysis, have been explored for enantioselective chromene synthesis. However, these methods are less relevant for the target compound due to its non-chiral Z-configuration.

Comparative Analysis of Synthetic Routes

Method	Key Steps	Yield	Advantages	Limitations
Vilsmeier-Haack	Formylation, oxidation, amidation	44–64%	High regioselectivity, scalable	Multi-step, moderate yields
Cobalt Catalysis	Radical cyclization	70–85%	Single-step, broad substrate tolerance	Requires specialized ligands
Acid Chloride Coupling	Pinnick oxidation, SOCl₂ activation	53–61%	Reliable, well-characterized	Moisture-sensitive intermediates

Optimization Strategies and Industrial Feasibility

Scale-up challenges include managing exothermic reactions during SOCl₂ activation and ensuring consistent Z/E selectivity. Continuous-flow reactors have been proposed to enhance heat dissipation and reduce reaction times. Green chemistry principles advocate for replacing DCM with cyclopentyl methyl ether (CPME) or 2-methyl-THF, which offer similar polarity with lower toxicity.

Recent advances in high-pressure Q-tube reactors demonstrate potential for accelerating cyclocondensation steps, reducing typical reaction times from 12 hours to 3–4 hours. These systems also improve yields by minimizing oxidative degradation of sensitive intermediates.

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-[(4-fluoro-2-methylphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(2Z)-2-[(4-fluoro-2-methylphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory, anticancer, and antimicrobial activities.

Industry: Utilized in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of (2Z)-2-[(4-fluoro-2-methylphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain kinases or interact with DNA to exert its effects. The exact pathways and molecular targets depend on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Electronic Effects

Key structural variations among analogs include substitutions on the phenylimino group and modifications to the carboxamide moiety. These changes influence lipophilicity, electronic effects, and steric hindrance, which are critical for biological activity.

Table 1: Substituent Comparison of Chromene Derivatives

Compound Name	Phenylimino Substituent	Carboxamide Group	Molecular Weight	Key Biological Activity (if reported)
Target Compound	4-Fluoro-2-methylphenyl	Pyridin-2-yl	377.4 (est.)	Not explicitly reported
13h ()	2-Chlorophenyl	2-Chlorophenylamide	N/A	Ki = 15 nM (CBR1 inhibition)
(2Z)-N-Acetyl-2-[(4-fluorophenyl)imino]-2H-chromene-3-carboxamide ()	4-Fluorophenyl	Acetyl	326.3	Not reported
(2Z)-2-[(4-Chloro-2-fluorophenyl)imino]-N-(4-methoxyphenyl)-... ()	4-Chloro-2-fluorophenyl	4-Methoxyphenyl	422.8	Not reported
(2Z)-2-[(4-Chloro-2-fluorophenyl)imino]-N-(2-methylphenyl)-... ()	4-Chloro-2-fluorophenyl	2-Methylphenyl	422.8	Not reported
(2Z)-6-Chloro-2-{[4-(methylsulfanyl)phenyl]imino}-N-(tetrahydrofuran-2-yl... ()	4-(Methylsulfanyl)phenyl	Tetrahydrofuran-2-ylmethyl	428.9	Not reported

Critical Analysis of Substituent Effects

Fluorine vs. Chlorine in Phenylimino Groups

• Fluorine : Enhances metabolic stability and electronegativity, improving binding to electron-rich enzyme pockets (e.g., AKR1B10) .

Carboxamide Modifications

• Pyridin-2-yl : Introduces a basic nitrogen, enabling protonation at physiological pH, which may improve solubility and target engagement .

Biological Activity

Introduction

The compound (2Z)-2-[(4-fluoro-2-methylphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide is a synthetic organic molecule belonging to the class of chromene derivatives. These compounds are recognized for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. This article explores the biological activity of this specific compound, highlighting its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular structure of (2Z)-2-[(4-fluoro-2-methylphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide includes:

• A chromene core
• An imine functional group
• A pyridine substituent

The presence of a fluorine atom on the aromatic ring enhances the compound's lipophilicity, potentially increasing its biological activity.

Property	Value
Molecular Formula	C₁₄H₁₂F₁N₃O₂
Molecular Weight	273.26 g/mol
Solubility	Soluble in DMSO and ethanol
Melting Point	Not specified

Antitumor Activity

Preliminary studies suggest that (2Z)-2-[(4-fluoro-2-methylphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide exhibits significant antitumor activity. In vitro assays have shown that it can inhibit the proliferation of various cancer cell lines. The mechanism may involve the induction of apoptosis and cell cycle arrest through modulation of signaling pathways associated with tumor growth.

Antimicrobial Effects

The compound has demonstrated antimicrobial properties against several bacterial strains. Research indicates that it may inhibit bacterial growth by disrupting cell membrane integrity or interfering with essential metabolic processes. Further studies are needed to elucidate the specific mechanisms involved.

Anti-inflammatory Properties

Additionally, (2Z)-2-[(4-fluoro-2-methylphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide has been evaluated for its anti-inflammatory effects. It appears to reduce the production of pro-inflammatory cytokines in vitro, suggesting potential applications in treating inflammatory diseases.

Understanding how this compound interacts with biological targets is crucial for its development as a therapeutic agent. Techniques such as:

• Molecular Docking : This computational method predicts how the compound binds to various enzymes and receptors involved in disease processes.
• Surface Plasmon Resonance : This technique measures binding affinities between the compound and its targets.
• Isothermal Titration Calorimetry : Used to study the thermodynamics of binding interactions.

These studies provide insights into pharmacodynamics and pharmacokinetics, guiding further development efforts.

Case Studies and Research Findings

Several studies have been conducted to explore the biological activity of similar compounds, providing context for understanding (2Z)-2-[(4-fluoro-2-methylphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide:

• A study on related chromene derivatives indicated that modifications in substituents significantly affect their biological activities, emphasizing the importance of structural optimization.
• Another research highlighted the role of fluorinated compounds in enhancing biological efficacy due to increased lipophilicity and altered receptor interactions.
• Comparative analysis with structurally similar compounds revealed that certain substitutions could lead to enhanced antitumor effects, suggesting potential pathways for drug design.

Table 2: Comparative Biological Activity

Compound	Antitumor Activity	Antimicrobial Activity	Anti-inflammatory Activity
(2Z)-2-[(4-fluoro-2-methylphenyl)imino]-N-(pyridin-2-yl)-2H-chromene-3-carboxamide	High	Moderate	High
Related Chromene Derivative A	Moderate	High	Moderate
Related Chromene Derivative B	Low	Moderate	High